Cas no 1396808-64-2 (2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane)

• Product Name: 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• CAS No: 1396808-64-2
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 6428692
• PubChem ID: 71789555
• Update Time: 2025-05-20

2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• 1-adamantyl-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• AKOS024539362
• 1396808-64-2
• VU0537244-1
• 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• F6213-0078
• (1s,3s)-adamantan-1-yl(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone

• Inchi： 1S/C19H29NO3/c1-17(2)22-11-18(12-23-17)9-20(10-18)16(21)19-6-13-3-14(7-19)5-15(4-13)8-19/h13-15H,3-12H2,1-2H3
• InChI Key： VJCDFEZWUVBEMO-UHFFFAOYSA-N
• SMILES： C(N1CC2(COC(C)(C)OC2)C1)(=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane

Recent Advances in the Study of 2-(Adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS: 1396808-64-2)

In recent years, the compound 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS: 1396808-64-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique adamantane and dioxa-azaspiro structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the spirocyclic core. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity. These advancements have facilitated the production of high-quality material for further pharmacological evaluation.

Pharmacological investigations have revealed that 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain receptors involved in neurodegenerative diseases, suggesting potential applications in Alzheimer's and Parkinson's disease therapeutics. Additionally, the compound's ability to cross the blood-brain barrier has been a focal point of recent research, highlighting its suitability for central nervous system (CNS) targeting.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have demonstrated favorable bioavailability and a manageable safety profile, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a lead candidate for further drug development. However, comprehensive toxicology studies and clinical trials are necessary to fully assess its therapeutic viability and safety in humans.

Beyond its neurological applications, recent research has explored the compound's utility in other therapeutic areas. For instance, its anti-inflammatory and immunomodulatory properties have been investigated in the context of autoimmune diseases. Early results suggest that the compound may inhibit key inflammatory pathways, offering a novel approach to treating conditions such as rheumatoid arthritis and multiple sclerosis. These diverse pharmacological effects position 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane as a versatile scaffold for drug discovery.

In conclusion, the compound 2-(adamantane-1-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS: 1396808-64-2) represents a promising avenue for future research in chemical biology and pharmaceuticals. Its unique structural features, coupled with its broad pharmacological activity, make it a compelling candidate for further investigation. Continued efforts to optimize its synthesis, elucidate its mechanism of action, and evaluate its clinical potential will be critical in advancing this compound toward therapeutic applications.